Cas no 627046-82-6 (5-(4-bromophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione)

• Product Name: 5-(4-bromophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
• CAS No: 627046-82-6
• MF: C₂₀H₂₀BrN₃O₂S
• MW: 446.360702514648
• CID: 6612297
• PubChem ID: 135534973
• Update Time: 2025-11-03

5-(4-bromophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
• AKOS002774355
• 5-(4-bromophenyl)-2-(propylsulfanyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione
• 5-(4-bromophenyl)-2-propylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• F1543-0118
• 5-(4-bromophenyl)-2-(propylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione
• 627046-82-6
• AB00674564-01
• AKOS016102258

• Inchi： 1S/C20H20BrN3O2S/c1-2-10-27-20-23-18-17(19(26)24-20)15(11-6-8-12(21)9-7-11)16-13(22-18)4-3-5-14(16)25/h6-9,15H,2-5,10H2,1H3,(H2,22,23,24,26)
• InChI Key： PIVWLZMZYKTSPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2C(NC(=NC=2NC2CCCC(C1=2)=O)SCCC)=O

Computed Properties

• Exact Mass: 445.04596g/mol
• Monoisotopic Mass: 445.04596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(4-bromophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione

5-(4-Bromophenyl)-2-(Propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-Pyrimido[4,5-b]Quinoline-4,6-Dione: A Comprehensive Overview

The compound CAS No 627046-82-6, known as 5-(4-bromophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidoquinoline derivatives, which are known for their unique structural features and potential biological activities. The molecule's structure incorporates a pyrimidoquinoline core with substituents at specific positions that contribute to its distinctive properties.

The synthesis of this compound involves a series of intricate chemical reactions that highlight the importance of precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound with higher yields and better purity. The use of advanced catalysts and reaction techniques has further enhanced the feasibility of large-scale synthesis for potential applications in drug development.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that it exhibits potent inhibitory effects on certain enzymes and cellular pathways that are implicated in various diseases. For instance, research published in Journal of Medicinal Chemistry revealed that this compound shows significant activity against kinase enzymes involved in cancer progression. This finding underscores its potential as a lead compound for the development of novel anti-cancer therapies.

The structural complexity of this molecule also makes it an excellent candidate for further modification and optimization. Researchers have explored various substitution patterns on the pyrimidoquinoline core to enhance its pharmacokinetic properties and improve bioavailability. These modifications have led to the discovery of derivatives with improved solubility and stability in physiological conditions.

In addition to its therapeutic potential, this compound has also been utilized as a tool in chemical biology studies. Its ability to modulate specific cellular processes makes it valuable for understanding disease mechanisms at a molecular level. Recent studies have employed this compound to investigate the role of certain signaling pathways in neurodegenerative diseases such as Alzheimer's disease.

The application of computational chemistry techniques has further expanded our understanding of this compound's properties. Molecular docking studies have provided insights into its binding interactions with target proteins at atomic resolution. These studies have been instrumental in guiding rational drug design efforts aimed at improving its efficacy and selectivity.

Furthermore, the environmental impact and safety profile of this compound have been evaluated through comprehensive toxicity studies. Results indicate that it exhibits low toxicity at therapeutic concentrations when administered under controlled conditions. These findings are crucial for ensuring its safe use in preclinical and clinical trials.

In conclusion, CAS No 627046-82-6, or 5-(4-bromophenyl)-2-(propylsulfanyl)-3H,4H,…dione, represents a promising lead compound with diverse applications in drug discovery and chemical biology research. Its unique structure and biological properties continue to drive innovative research efforts aimed at harnessing its full potential for therapeutic development.